2-(cyclobutylmethoxy)-3-methyl-3H-imidazo[4,5-b]pyridine
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Overview
Description
Scientific Research Applications
- Thiazolo [4,5-b]pyridines, including our compound of interest, have been identified as potent antioxidants . Their ability to scavenge free radicals and protect cells from oxidative damage makes them valuable in preventing age-related diseases and promoting overall health.
- Researchers have discovered novel thiazolo [4,5-b]pyridines with strong antimicrobial properties . These compounds exhibit activity against bacteria, fungi, and other pathogens. Their potential as antimicrobial agents could contribute to combating infectious diseases.
- Some thiazolo [4,5-b]pyridines demonstrate herbicidal activity, making them promising candidates for weed control in agriculture . Understanding their mode of action and selectivity can lead to the development of eco-friendly herbicides.
- Thiazolo [4,5-b]pyridines have been investigated for their anti-inflammatory effects . Modulating inflammatory pathways is crucial for managing chronic inflammatory conditions, such as arthritis and autoimmune diseases.
- Certain thiazolo [4,5-b]pyridines exhibit antifungal activity . These compounds could serve as leads for developing new antifungal drugs to combat fungal infections.
- Thiazolo [4,5-b]pyridines have shown promise as antitumor agents . Researchers are exploring their mechanisms of action and potential use in cancer therapy.
- Some representatives of this class act as histamine H3 receptor antagonists . These compounds may have applications in treating allergic reactions and other histamine-related conditions.
Antioxidant Properties
Antimicrobial Activity
Herbicidal Effects
Anti-inflammatory Potential
Antifungal Properties
Antitumor Activity
Histamine H3 Receptor Antagonists
Mechanism of Action
Target of Action
It’s worth noting that pyridine derivatives have been reported to possess a broad spectrum of pharmacological activities . They have shown antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . Some representatives of this class have also been reported as histamine H3 receptor antagonists .
Mode of Action
Pyridine-containing compounds have been known to exhibit a diverse range of medicinal applications due to their ability to interact with a wide range of receptor targets .
Biochemical Pathways
Pyridine derivatives have been known to affect various biochemical pathways due to their diverse pharmacological activities .
Result of Action
Pyridine derivatives have been reported to exhibit a broad spectrum of pharmacological activities, suggesting that they can induce various molecular and cellular changes .
properties
IUPAC Name |
2-(cyclobutylmethoxy)-3-methylimidazo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-15-11-10(6-3-7-13-11)14-12(15)16-8-9-4-2-5-9/h3,6-7,9H,2,4-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIMMVAYICUZFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)N=C1OCC3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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